4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C17H20ClN3O2S/c1-20-10-12-21(13-11-20)16-6-4-15(5-7-16)19-24(22,23)17-8-2-14(18)3-9-17/h2-9,19H,10-13H2,1H3
• InChI Key: QIYUSLKMNIXDDN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClN3O2S
• Molecular Weight: 365.9 g/mol

Description

4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamide, also known as Sulfamethoxazole, is a sulfonamide antibiotic used to treat bacterial infections. It was first synthesized in 1961 and has since become a widely used antibiotic.

Mechanism of Action

4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole works by inhibiting the synthesis of folic acid in bacteria. Folic acid is essential for the growth and reproduction of bacteria. 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole binds to the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. This prevents the formation of folic acid, leading to the death of the bacteria.
Biochemical and Physiological Effects:
4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole has been shown to have both bacteriostatic and bactericidal effects, depending on the concentration and the type of bacteria. It is well absorbed orally and distributed throughout the body. It is metabolized in the liver and excreted in the urine. 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole has been shown to have a low toxicity profile and is generally well tolerated.

Advantages and Limitations for Lab Experiments

4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole is widely used in lab experiments due to its effectiveness against a wide range of bacteria. It is easy to administer and has a low toxicity profile. However, it is important to note that 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole is not effective against all types of bacteria and should not be used indiscriminately.

Future Directions

There are several areas of future research for 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole. One area is the development of new formulations that can improve its effectiveness against resistant bacteria. Another area is the investigation of its potential use in combination with other antibiotics to enhance its antibacterial properties. Additionally, further research is needed to understand the long-term effects of 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole on the microbiome and the potential for the development of antibiotic resistance.

Synthesis Methods

4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole is synthesized by the reaction of 4-amino-N-(4-chlorophenyl)benzenesulfonamide with 4-methylpiperazine in the presence of a catalyst. The reaction produces 4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole as a white crystalline solid.

Scientific Research Applications

4-chloro-N-[4-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidezole has been extensively studied for its antibacterial properties. It is commonly used in the treatment of urinary tract infections, respiratory tract infections, and other bacterial infections. Its effectiveness has been demonstrated in numerous clinical trials.